Cas no 30674-32-9 ((22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol)
30674-32-9 structure
Product Name:(22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol
CAS No:30674-32-9
MF:C26H42O
MW:370.611088275909
CID:313433
PubChem ID:101306924
Update Time:2024-02-29
(22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol Chemical and Physical Properties
Names and Identifiers
-
- 26,27-Dinorergosta-7,22-dien-3-ol,(3b,5a,22E)- (9CI)
- (22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol
- 22-trans-24-Nor-5a-cholesta-7,22-dien-3b-ol
- Asterosterin
- Asterosterol
- CID 101306924
- (22E)-26,27-Dinor-5α-ergosta-7,22-dien-3β-ol
- 26,27-Dinorergosta-7,22-dien-3-ol, (3β,5α,22E)-
- 10,13-dimethyl-17-[(Z)-5-methylhex-3-en-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- CHEBI:172130
- DTXSID301317986
- 30674-32-9
-
- Inchi: 1S/C26H42O/c1-17(2)6-7-18(3)22-10-11-23-21-9-8-19-16-20(27)12-14-25(19,4)24(21)13-15-26(22,23)5/h6-7,9,17-20,22-24,27H,8,10-16H2,1-5H3/b7-6+/t18-,19+,20+,22-,23+,24+,25+,26-/m1/s1
- InChI Key: PISAKMAGVQHRRZ-PHWUEICESA-N
- SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1)CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/C(C)C)C)CC[C@H]21
Computed Properties
- Exact Mass: 370.323565959g/mol
- Monoisotopic Mass: 370.323565959g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 7
(22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol Related Literature
-
1. The configuration at C-20 of a natural Δ5-C26-sterolJohn M. Joseph,William R. Nes J. Chem. Soc. Chem. Commun. 1981 367
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